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Compound of Interest

Compound Name: N-Hydroxy-N-phenylacetamide

CAS No.: 1795-83-1

Cat. No.: B1220185

Get Quote

Executive Summary
This technical guide details the preparation, purification, and characterization of N-Hydroxy-N-
phenylacetamide (also known as N-phenylacetohydroxamic acid or N-acetyl-N-

phenylhydroxylamine).[1]

While structurally similar to acetanilide, the presence of the N-hydroxy group introduces

significant reactivity differences, specifically the potential for the Bamberger rearrangement

under acidic conditions and competition between N- and O-acylation. This guide prioritizes a

two-step sequence: the partial reduction of nitrobenzene to N-phenylhydroxylamine, followed

by controlled N-acylation. This route offers the highest fidelity for research-grade purity

compared to "one-pot" reductive acetylations.[1]

Chemical Identity & Fundamental Properties[3][4][5]
Before initiating synthesis, it is critical to distinguish the target molecule from its non-

hydroxylated analog, acetanilide, and its rearrangement products.
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Property Specification Notes

IUPAC Name N-Hydroxy-N-phenylacetamide
Synonyms: N-Acetyl-N-

phenylhydroxylamine

CAS Registry 1795-83-1
Do not confuse with

Acetanilide (103-84-4)

Formula MW: 151.16 g/mol

Melting Point 66–69 °C

Acetanilide melts at ~114 °C. A

high MP indicates loss of the -

OH group.[1][2][3]

pKa ~8.0–8.5

Weakly acidic due to the

hydroxamic -OH.[1] Soluble in

dilute alkali.[1]

Appearance White to off-white needles
Oxidizes to pink/brown upon

prolonged air exposure.[1]

Synthetic Strategy: The Kinetic Control Pathway
The synthesis relies on the nucleophilicity of the nitrogen atom in N-phenylhydroxylamine.[1]

The critical challenge is preventing O-acylation (forming the ester) and over-acylation (forming

the N,O-diacetyl derivative).
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Figure 1: Reaction pathway highlighting the critical intermediate and potential divergence

points.

Method A: Stepwise Reduction and Acylation (Gold
Standard)
This protocol is adapted from standard Organic Syntheses methodologies, optimized for

reproducibility and safety.[1]

Phase 1: Preparation of N-Phenylhydroxylamine
Caution:N-Phenylhydroxylamine is a skin sensitizer and potential mutagen.[1] Nitrobenzene is

toxic.[4] Work in a fume hood.

Reagents:

Nitrobenzene (0.1 mol, ~12.3 g)

Ammonium Chloride (0.12 mol, ~6.5 g)

Zinc Dust (0.2 mol, ~13 g) — Must be high quality/activated.

Water (200 mL)

Protocol:

Dissolve NHngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-

star-inserted">

Cl in water in a 500 mL beaker. Add nitrobenzene.[1][5][6]

Stir vigorously (mechanical stirring preferred) to create an emulsion.

Add Zinc dust in small portions over 15–20 minutes.

Control Point: The temperature will rise. Maintain between 60–70°C. Do not exceed 75°C

to prevent reduction to aniline.[1]
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After addition, stir for another 15 minutes. The smell of nitrobenzene (almond-like) should

diminish significantly.

Filter the hot solution immediately to remove Zinc oxide.[1]

Saturate the filtrate with NaCl and cool in an ice bath.[1] Long yellow needles of N-

phenylhydroxylamine will crystallize.

Yield Check: Filter and dry. Use immediately for Phase 2. (MP should be ~81°C).[7]

Phase 2: Selective N-Acylation[2]
Reagents:

Fresh N-Phenylhydroxylamine (from Phase 1)

Acetyl Chloride (1.1 eq) or Acetic Anhydride

Sodium Bicarbonate (NaHCO

)

Solvent: Diethyl Ether or THF (dry)

Water[5][8]

Protocol:

Dissolve N-phenylhydroxylamine in ether/THF in a flask equipped with a thermometer.

Prepare a slurry of NaHCO

(excess, ~1.5 eq) in a small amount of water and add to the flask.

Critical Step: Cool the mixture to -5°C to 0°C using an ice-salt bath.

Add Acetyl Chloride dropwise over 30–45 minutes.
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Mechanistic Insight: Low temperature favors the kinetic attack of the nitrogen lone pair

on the acyl chloride. Higher temperatures promote thermodynamic rearrangement or O-

acylation.

Stir for 30 minutes at 0°C.

Allow to warm to room temperature.[1]

Phase 3: Purification (The "Acid-Base Switch")
This purification strategy exploits the acidity of the hydroxamic acid (

) to separate it from neutral impurities (like unreacted nitrobenzene or azoxybenzene).
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Figure 2: Purification workflow utilizing the specific pKa properties of hydroxamic acids.[1]

Separate the organic layer.[1][7]

Extract the organic layer with 10% NaOH (2x).[8] The product moves to the aqueous phase

as the sodium salt (
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).

Discard the organic layer (removes neutral side products).[1]

Wash the aqueous basic layer once with fresh ether to remove trace organics.[1]

Precipitation: Cool the aqueous layer and slowly acidify with dilute HCl. The product will

precipitate as white crystals.[1]

Recrystallize from benzene/petroleum ether or hot water.[1]

Quality Control & Characterization
A self-validating protocol requires confirmation of identity.

A. The Ferric Chloride Test (Colorimetric Validation)
Hydroxamic acids form stable, colored complexes with Fe(III).

Procedure: Dissolve a few crystals of the product in ethanol. Add 1 drop of 5% FeCl

solution.

Result: A deep violet-red or purple color confirms the presence of the hydroxamic acid

moiety.[1]

Note: Acetanilide (the non-hydroxy analog) will not give this color.

B. Spectroscopic Data
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Technique Expected Signal Interpretation

IR Broad band 3100–3200 cm O-H stretch (H-bonded)

IR Strong peak ~1650 cm C=O[1] (Amide I)

1H NMR 2.1 (s, 3H) Acetyl methyl group

1H NMR 7.2–7.5 (m, 5H) Aromatic protons

1H NMR 10.5–11.0 (br s, 1H)

N-OH proton (exchangeable

with D

O)

Applications in Drug Discovery
Researchers utilize N-Hydroxy-N-phenylacetamide primarily for its metal-chelating properties.

[1]

Metalloprotease Inhibition: The hydroxamic acid group (

) is a classic zinc-binding group (ZBG) in Matrix Metalloproteinase (MMP) inhibitors. This
molecule serves as a simplified fragment for structure-activity relationship (SAR) studies.[1]
[9]

Siderophore Mimicry: Used to model iron transport systems in bacteria.[1]

Analytical Chemistry: Under the name "N-benzoyl-N-phenylhydroxylamine" (a close analog),

these compounds are standard reagents for the gravimetric determination of Vanadium,

Titanium, and Copper.

References
Oxley, P. W., et al. (1989).[1] N-Acetyl-N-phenylhydroxylamine.[1][2][8] Organic Syntheses,

67, 187. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://cymitquimica.com/products/10-224316/35704-19-9/n-4-cyanophenylacetamide/
https://www.benchchem.com/product/b1220185/docs?utm_src=pdf-body#technical-guide-preparation-of-n-hydroxy-n-phenylacetamide-1-2
https://cymitquimica.com/products/10-224316/35704-19-9/n-4-cyanophenylacetamide/
https://cymitquimica.com/products/10-224316/35704-19-9/n-4-cyanophenylacetamide/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7221908/
https://cymitquimica.com/products/10-224316/35704-19-9/n-4-cyanophenylacetamide/
https://cymitquimica.com/products/10-224316/35704-19-9/n-4-cyanophenylacetamide/
https://cymitquimica.com/products/10-224316/35704-19-9/n-4-cyanophenylacetamide/
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenylglycolhydroxamate
https://orgsyn.org/demo.aspx?prep=CV8P0016
https://www.orgsyn.org/demo.aspx?prep=CV8P0016
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kamm, O. (1925).[1] N-Phenylhydroxylamine.[1] Organic Syntheses, 4, 57; Coll. Vol. 1, 445.

[Link]

National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for

CID 115251, N-Hydroxy-N-phenylacetamide. [Link]

Bamberger, E. (1894).[1] Über das Phenylhydroxylamin.[10][1] Berichte der deutschen

chemischen Gesellschaft, 27(2), 1548-1557. (Foundational reference for the rearrangement

mechanism).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. No results for search term "10-224316" | CymitQuimica [cymitquimica.com]

2. N-Phenylglycolhydroxamate | C8H9NO2 | CID 115251 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Acetamide, N-phenyl- (CAS 103-84-4) - Chemical & Physical Properties by Cheméo
[chemeo.com]

4. chembk.com [chembk.com]

5. m.youtube.com [m.youtube.com]

6. researchgate.net [researchgate.net]

7. N-Phenylhydroxylamine synthesis - chemicalbook [chemicalbook.com]

8. Organic Syntheses Procedure [orgsyn.org]

9. Synthesis and Antibacterial Evaluation of N-phenylacetamide Derivatives Containing 4-
Arylthiazole Moieties - PMC [pmc.ncbi.nlm.nih.gov]

10. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Technical Guide: Preparation of N-Hydroxy-N-
phenylacetamide[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220185/docs#technical-guide-preparation-of-n-
hydroxy-n-phenylacetamide-1-2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://cymitquimica.com/products/10-224316/35704-19-9/n-4-cyanophenylacetamide/
https://cymitquimica.com/products/10-224316/35704-19-9/n-4-cyanophenylacetamide/
http://www.orgsyn.org/demo.aspx?prep=CV1P0445
https://cymitquimica.com/products/10-224316/35704-19-9/n-4-cyanophenylacetamide/
https://www.benchchem.com/product/b1220185/docs?utm_src=pdf-body#technical-guide-preparation-of-n-hydroxy-n-phenylacetamide-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/N-Hydroxy-N-phenylacetamide
https://cymitquimica.com/products/10-224316/35704-19-9/n-4-cyanophenylacetamide/
http://orgsyn.org/demo.aspx?prep=v95p0015
https://cymitquimica.com/products/10-224316/35704-19-9/n-4-cyanophenylacetamide/
https://www.benchchem.com/product/b1220185?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/products/10-224316/35704-19-9/n-4-cyanophenylacetamide/
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenylglycolhydroxamate
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenylglycolhydroxamate
https://www.chemeo.com/cid/58-966-6/Acetamide-N-phenyl
https://www.chemeo.com/cid/58-966-6/Acetamide-N-phenyl
https://www.chembk.com/en/chem/N-Phenylacetamide
https://m.youtube.com/watch?v=We6AM5zXLlA
https://www.researchgate.net/publication/375726767_A_New_Pd-Based_Catalytic_System_for_the_Reductive_Carbonylation_of_Nitrobenzene_to_Form_N-4-hydroxyphenylacetamide_Selectively_in_One_Pot
https://www.chemicalbook.com/synthesis/n-phenylhydroxylamine.htm
https://orgsyn.org/demo.aspx?prep=CV8P0016
https://pmc.ncbi.nlm.nih.gov/articles/PMC7221908/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7221908/
http://orgsyn.org/demo.aspx?prep=v95p0015
https://www.benchchem.com/product/b1220185/docs#technical-guide-preparation-of-n-hydroxy-n-phenylacetamide-1-2
https://www.benchchem.com/product/b1220185/docs#technical-guide-preparation-of-n-hydroxy-n-phenylacetamide-1-2
https://www.benchchem.com/product/b1220185/docs#technical-guide-preparation-of-n-hydroxy-n-phenylacetamide-1-2
https://www.benchchem.com/product/b1220185/docs#technical-guide-preparation-of-n-hydroxy-n-phenylacetamide-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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